Cas no 2317-22-8 (2-Methylisophthalonitrile)

2-Methylisophthalonitrile structure
2-Methylisophthalonitrile structure
Product Name:2-Methylisophthalonitrile
CAS No:2317-22-8
MF:C9H6N2
MW:142.157341480255
MDL:MFCD00012285
CID:257182
PubChem ID:24858829
Update Time:2025-09-18

2-Methylisophthalonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Methylisophthalonitrile
    • 1,3-Benzenedicarbonitrile,2-methyl-
    • 2,6-DICYANOTOLUENE
    • 2-methylbenzene-1,3-dicarbonitrile
    • cyano-o-tolunitrile
    • methylisophthalonitrile
    • 8E-036
    • SCHEMBL819145
    • InChI=1/C9H6N2/c1-7-8(5-10)3-2-4-9(7)6-11/h2-4H,1H
    • 3-Phthalodinitrile
    • 2,2-dithiobis(benzonitrile)
    • DTXSID50343232
    • 2-Methylisophthalonitrile #
    • CS-0320642
    • CAA31722
    • J-510062
    • MFCD00012285
    • FT-0634197
    • A816610
    • 1,3-Benzenedicarbonitrile, 2-methyl-
    • 2317-22-8
    • AKOS005071160
    • 2,6-Dicyanotoluene, 97%
    • DB-046097
    • MDL: MFCD00012285
    • Inchi: 1S/C9H6N2/c1-7-8(5-10)3-2-4-9(7)6-11/h2-4H,1H3
    • InChI Key: SVQCNROYIFLAMR-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC=C(C#N)C=1C

Computed Properties

  • Exact Mass: 142.05300
  • Monoisotopic Mass: 142.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 47.6A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1777 (rough estimate)
  • Melting Point: 135-137 °C (lit.)
  • Boiling Point: 125-130 °C/2 mmHg(lit.)
  • Flash Point: 117.2±15.7 °C
  • Refractive Index: 1.6211 (estimate)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 47.58000
  • LogP: 1.73836
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Methylisophthalonitrile Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302 + H312 + H332-H315-H319-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • Risk Phrases:R20/21/22; R36/37/38
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Methylisophthalonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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